Cas no 2172517-89-2 (2-cyclopropyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid)

• Product Name: 2-cyclopropyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid
• CAS No: 2172517-89-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6440749
• PubChem ID: 165833282
• Update Time: 2025-05-19

2-cyclopropyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid
• 2172517-89-2
• EN300-1629555

• Inchi： 1S/C11H16O4/c1-6(2)8-5-11(10(13)14,7-3-4-7)15-9(8)12/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： OWHRVBDKGAOLTC-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)C)CC1(C(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-cyclopropyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid

Compound CAS No. 2172517-89-2: 2-Cyclopropyl-5-Oxo-4-(Propan-2-Yl)Oxolane-2-Carboxylic Acid

The compound with CAS number 2172517-89-2, known as 2-cyclopropyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group, an oxolane (tetrahydrofuran) ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemical properties and reactivity. Researchers have employed advanced techniques such as X-ray crystallography to determine its three-dimensional structure, revealing a highly ordered arrangement of atoms that contributes to its stability. The presence of the cyclopropyl group introduces strain into the molecule, which can be harnessed for specific chemical reactions. For instance, this strain has been exploited in catalytic processes to achieve high yields in organic transformations.

The oxolane ring in 2-cyclopropyl-5-oxo-4-(propan-2-yl)oxolane plays a critical role in the molecule's reactivity. It serves as a platform for various functional groups, enabling the molecule to participate in a wide range of chemical reactions. The propan-2-yl substituent further enhances the molecule's versatility by introducing branching, which can influence both physical and chemical properties. This substituent has been shown to improve solubility in organic solvents, making it more amenable to use in pharmaceutical formulations.

In terms of biological activity, this compound has demonstrated potential as a lead molecule in drug discovery. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes associated with inflammatory diseases. Its carboxylic acid group is particularly significant, as it can act as a hydrogen bond donor or acceptor, facilitating interactions with biological targets. Researchers are currently exploring modifications to this group to enhance bioavailability and potency.

The synthesis of cas no 2172517 involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the cyclopropyl ring through Simmons-Smith cyclopropanation and the construction of the oxolane ring via intramolecular cyclization. These steps require precise control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes has been a major focus of recent research efforts, driven by the need for scalable production methods.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity. Initial assessments suggest that it is not inherently hazardous under normal conditions; however, further studies are needed to fully understand its impact on ecosystems. Its low toxicity profile makes it a promising candidate for use in consumer products, provided that strict safety guidelines are adhered to during manufacturing and handling.

In conclusion, compound cas no 2172517 represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel materials and therapeutic agents.